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Compound of Interest

Compound Name: 4-(Hydroxymethyl)benzonitrile

Cat. No.: B1214540

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 4-
(Hydroxymethyl)benzonitrile (CAS No. 874-89-5). The following procedural guidance is
designed to ensure the safe handling, storage, and disposal of this compound, minimizing risks
and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment

4-(Hydroxymethyl)benzonitrile is classified as an acute toxicant (oral, dermal, inhalation), a
skin irritant, a serious eye irritant, and may cause respiratory irritation.[1][2] Adherence to the
following personal protective equipment (PPE) guidelines is mandatory to prevent exposure.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1214540?utm_src=pdf-interest
https://www.benchchem.com/product/b1214540?utm_src=pdf-body
https://www.benchchem.com/product/b1214540?utm_src=pdf-body
https://www.benchchem.com/product/b1214540?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/527750
https://static.cymitquimica.com/products/54/pdf/sds-OR962541.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Exposure Route Required PPE Rationale & Specifications

To be used in poorly ventilated

areas or when dust may be
) NIOSH/MSHA approved
Inhalation ) generated. A dust mask (type
respirator ) ]
N95 or equivalent) is a

minimum requirement.[1][3]

To prevent skin contact.
b | (Skin) Chemical-resistant gloves Double gloving is
erma in
(nitrile or neoprene) recommended for extended

handling.[3][4]

A fully buttoned, long-sleeved
lab coat is required to protect

Chemical-resistant lab coat ] ]
skin and personal clothing.[3]

[4]

Full coverage clothing and o
Ensure no skin is exposed.
closed-toe shoes

Must be worn to protect
Ocular (Eye) Chemical safety goggles against splashes and dust.[3]

[5]

Recommended when there is

Face shield a significant risk of splashes.

[6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation:

Ensure a certified chemical fume hood is operational.[4]

Cover the work surface within the fume hood with disposable absorbent liners.[4]

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvents) inside the
fume hood.[4]
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» Don all required PPE as specified in the table above.
2. Weighing and Handling:

o Perform all manipulations of the solid compound within the chemical fume hood to minimize
inhalation risk.[3][4]

o Use dedicated and clearly labeled equipment.

e Handle the container with care to avoid generating airborne dust.[4]
3. Dissolving the Compound:

e Add solvent to the solid slowly to avoid splashing.

o Ensure the vial is securely capped before mixing.

4. Post-Handling and Decontamination:

» Wipe down all surfaces inside the fume hood with a suitable solvent (e.g., 70% ethanol)
followed by a detergent solution.[7]

» Carefully decontaminate the exterior of all containers and equipment before removing them
from the fume hood.

e Remove PPE in the correct order to avoid cross-contamination, disposing of contaminated
items as hazardous waste.[7]

e Wash hands and any exposed skin thoroughly with soap and water after handling.[5][7]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 4-(Hydroxymethyl)benzonitrile and associated waste is critical to prevent
environmental contamination.[7]

1. Waste Segregation:
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Solid Waste: Collect unreacted 4-(Hydroxymethyl)benzonitrile and any materials heavily
contaminated with the solid (e.g., weigh boats, contaminated paper towels) in a designated,
sealed, and clearly labeled hazardous waste container.[7]

Liquid Waste: Collect solutions containing 4-(Hydroxymethyl)benzonitrile in a separate,
sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste
streams.[7]

Contaminated PPE: Dispose of used gloves, disposable lab coats, and other contaminated
PPE in a designated hazardous waste container.[7]

. Container Labeling:

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the full
chemical name: "4-(Hydroxymethyl)benzonitrile".[7]

Include the approximate concentration and quantity of the waste.[7]

. Storage:
Store hazardous waste containers in a designated and secure satellite accumulation area.[7]
Ensure containers are kept closed except when adding waste.[7]

. Final Disposal:

Dispose of contents and container to an approved waste disposal plant.[5][8] This may
involve dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber.[3]

Workflow for Safe Handling of 4-
(Hydroxymethyl)benzonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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